Direct Red 23

Adsorption Wastewater Treatment Direct Dye Removal
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H25N7Na2O10S2
Molecular Weight 813.7 g/mol
CAS No. 83232-29-5
Cat. No. B15556877
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDirect Red 23
CAS83232-29-5
Molecular FormulaC35H25N7Na2O10S2
Molecular Weight813.7 g/mol
Structural Identifiers
InChIInChI=1S/C35H27N7O10S2.2Na/c1-19(43)36-22-7-9-24(10-8-22)40-42-32-30(54(50,51)52)18-21-16-26(12-14-28(21)34(32)45)38-35(46)37-25-11-13-27-20(15-25)17-29(53(47,48)49)31(33(27)44)41-39-23-5-3-2-4-6-23;;/h2-18,44-45H,1H3,(H,36,43)(H2,37,38,46)(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2
InChIKeyNLMHXPDMNXMQBY-UHFFFAOYSA-L
Commercial & Availability
Standard Pack Sizes10 g / 25 g / 100 g / 500 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Direct Red 23 Procurement & Specifications


Direct Red 23 (C.I. 29160, CAS 83232-29-5), also known as Direct Fast Scarlet 4BS, is a disodium diazo dye classified within the direct dye family. Its primary industrial use is for dyeing cellulosic fibers such as cotton and viscose, where it produces a bright scarlet-red shade . The compound is characterized by a high molecular weight (813.73 g/mol) and contains two azo chromophores, which confer strong substantivity for cellulose . Beyond textiles, it is widely utilized as a model anionic azo dye in wastewater treatment research, particularly in comparative adsorption and advanced oxidation process (AOP) studies .

Industrial use
Direct dye for cellulosic fibers; produces bright scarlet shades on cotton and viscose
Research model
Well-characterized anionic azo dye model for wastewater treatment, adsorption and AOP studies

Direct Red 23 Substitution Risks


In-class direct dyes are not functionally interchangeable. While sharing a general affinity for cellulose, variations in molecular size, sulfonation degree, and chromophore structure lead to vastly different adsorption capacities, kinetic profiles, and toxicological properties. Procurement decisions based solely on color index or generic class risk selecting a compound with inferior performance in targeted applications. The evidence below demonstrates that Direct Red 23 possesses quantifiably distinct adsorption and desorption characteristics compared to its closest in-class analogs, such as Direct Red 80, Direct Blue 15, and Direct Violet 51 . These differences are critical for processes from textile dye-bath exhaustion to environmental remediation model system development.

Direct Red 23
Sulfonation degree and molecular size differ from in-class dyes; adsorption profiles may not transfer
Direct Red 80
Lower adsorption capacity on modified CNTs and lower desorption efficiency from biosorbents
Direct Violet 51
Significantly higher acute ecotoxicity; not interchangeable for low-toxicity model studies

Direct Red 23 Performance vs. Analogs


Adsorption on Modified CNTs vs. Direct Red 80

When adsorbed onto surfactant-functionalized multi-walled carbon nanotubes (SF-CNT), Direct Red 23 exhibits a significantly higher Langmuir maximum adsorption capacity (Qmax) compared to its close industrial analog Direct Red 80. This indicates that DR23 has a stronger molecular interaction with cationic surfactant-modified surfaces, which is a key differentiator for the design of targeted adsorbents .

Adsorption on SF-CNT
Head-to-head
188.68 mg/g
Direct Red 80: 120.48 mg/g (56.6% higher)
Supports selection as model anionic pollutant for high-capacity adsorbent validation
CTAB-functionalized MWCNTs; batch conditions
Adsorption Wastewater Treatment Direct Dye Removal

Desorption from Orange Peel Biosorbent vs. Direct Red 80

In a side-by-side batch adsorption study using a low-cost orange peel biosorbent, Direct Red 23 and Direct Red 80 showed comparable sorption efficiencies. However, the critical differentiator was during the desorption phase: Direct Red 23 is much more readily recovered from the spent biosorbent, indicating weaker binding that is advantageous for dye recovery or biosorbent regeneration cycles .

Desorption efficiency
Head-to-head
97.7%
Direct Red 80: 93.0% from orange peel
Reported higher desorption supports biosorbent regeneration studies
pH 2, 25°C; orange peel biosorbent
Biosorption Green Remediation Dye Recovery

Adsorption on Modified Biowaste Adsorbent vs. Direct Blue 15

A direct comparison of anionic direct dye removal using a CTAB-modified açai stalk biosorbent (AS-CTAB) reveals that the adsorbent's affinity for Direct Red 23 is substantially higher than for Direct Blue 15. The Qmax value, derived from the Liu isotherm model, shows a clear preference for DR23, which leads to more efficient dye removal .

Liu isotherm Qmax
Head-to-head
454.9 mg/g
Direct Blue 15: 394.01 mg/g (15.5% higher)
Higher affinity on CTAB-modified biomass enables clearer adsorbent differentiation
AS-CTAB biosorbent, 45°C
Biomass Adsorption Direct Dye Separation Isotherm Modeling

Acute Ecotoxicity vs. Direct Violet 51

Toxicity assessments using the model organism Daphnia similis provide a direct comparison of the acute lethality of two direct azo dyes. The LC100—the lethal concentration for 100% mortality—indicates that Direct Red 23 is significantly less toxic than Direct Violet 51, which is a crucial parameter for environmental risk assessment and the design of bioremediation strategies .

Acute ecotoxicity LC100
Head-to-head
900 mg/L
Direct Violet 51: 400 mg/L (2.25× less toxic)
Lower toxicity profile supports use as safer screening model for bioremediation
Daphnia similis, 24h immobilization
Ecotoxicology Bioremediation Daphnia similis

Adsorption on Mesoporous Carbon Nanospheres Across Dye Classes

The near-identical experimental conditions on hollow mesoporous carbon nanospheres (HMCN) provide a rare cross-class comparison. The data positions Direct Red 23 (an anionic dye) between a high-affinity cationic dye (Basic Yellow 28) and a lower-affinity nonionic dye (Direct Green 97). This behavior provides a controlled benchmark for studying charge-specific adsorption phenomena .

Cross-class adsorption
Head-to-head
769.2 mg/g
Direct Green 97: 312.5 mg/g; Basic Yellow 28: 909.1 mg/g
Intermediate adsorption profile enables charge-selectivity studies on HMCN
Hollow mesoporous carbon nanospheres
Adsorption Mechanism Nanomaterials Dye Charge Selectivity

Direct Red 23 Optimal Applications


Model Pollutant for Anionic Dye Adsorption

Direct Red 23's well-characterized and consistently high adsorption capacity across multiple adsorbent platforms (e.g., 188.68 mg/g on modified CNTs , 454.9 mg/g on modified açai stalk ) makes it an ideal benchmark. Its status as a widely-used model compound allows for reliable cross-study comparisons, which is essential for chemists comparing novel adsorbents against established literature standards.

Low-Toxicity Azo Dye Model for Bioremediation

For environmental scientists developing fungal or enzymatic bioremediation systems, Direct Red 23 offers a safer working model compared to more toxic azo dyes. Its LC100 of 900 mg/L in Daphnia similis bioassays is significantly higher (less toxic) than Direct Violet 51's 400 mg/L, making it a more responsible choice for preliminary proof-of-concept studies where large dye volumes may be handled.

Sorbent Regeneration & Dye Recovery

The marked difference in desorption efficiency between Direct Red 23 (97.7%) and Direct Red 80 (93.0%) from orange peel is directly relevant for industrial R&D focused on biosorbent regeneration. Using DR23 provides a more optimistic baseline for assessing the maximum achievable recoverability in a dye-sorbent system, helping to quantify the economic viability of closed-loop water treatment.

Cotton Dyeing with High Exhaustion

For textile manufacturers and dyers, Direct Red 23 is documented as having a high dyeing rate (exhaustion >90% at 80°C) on cotton and viscose fibers . This comparable or superior exhaustion performance to other direct reds makes it a cost-effective choice for achieving bright scarlet shades with minimal wasted dye, which translates to lower effluent treatment costs.

Application
Selection Property
Validation Focus
Model anionic dye for adsorption research
High adsorption capacity on modified sorbents
Verify Qmax with target adsorbent
Low-toxicity model for bioremediation studies
Lower acute ecotoxicity in Daphnia model
Assess degradation and byproduct toxicity
Sorbent regeneration & dye recovery R&D
High desorption efficiency from biosorbents
Validate recovery cycles and cost
Cellulosic fiber dyeing with high exhaustion
High exhaustion rate on cotton/viscose
Confirm color yield and wash fastness

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
Explore Hub


Quote Request

Request a Quote for Direct Red 23

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.